(1-Ethylsulfonylazetidin-3-yl)methanol

• Molecular Formula: C6H13NO3S
• Molecular Weight: 179.24 g/mol
• IUPAC Name: (1-ethylsulfonylazetidin-3-yl)methanol
• InChI: InChI=1S/C6H13NO3S/c1-2-11(9,10)7-3-6(4-7)5-8/h6,8H,2-5H2,1H3
• InChI Key: HLSTZVKEIZNXGT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CC(C1)CO

Description

(1-Ethylsulfonylazetidin-3-yl)methanol is an organic compound with the molecular formula C6H13NO3S It is a derivative of azetidine, a four-membered nitrogen-containing heterocycle, and features an ethylsulfonyl group attached to the nitrogen atom and a hydroxymethyl group at the 3-position of the azetidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Ethylsulfonylazetidin-3-yl)methanol typically involves the following steps:

Starting Material: The synthesis begins with azetidine-3-ol hydrochloride.

Sulfonylation: Azetidine-3-ol hydrochloride is reacted with ethanesulfonyl chloride to yield 1-ethylsulfonylazetidin-3-ol.

Oxidation: The 1-ethylsulfonylazetidin-3-ol is then oxidized to 1-ethylsulfonylazetidin-3-one using an oxidizing agent such as TCCA (trichloroisocyanuric acid) in the presence of a catalytic oxammonium reagent.

Reduction: Finally, the 1-ethylsulfonylazetidin-3-one is reduced to this compound

Industrial Production Methods

Industrial production methods for this compound are similar to the laboratory synthesis but are optimized for larger scales. This includes the use of continuous flow reactors and green chemistry principles to minimize waste and improve yield .

Chemical Reactions Analysis

Types of Reactions

(1-Ethylsulfonylazetidin-3-yl)methanol undergoes several types of chemical reactions:

Oxidation: It can be oxidized to form 1-ethylsulfonylazetidin-3-one.

Reduction: The compound can be reduced back to its alcohol form from the ketone.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents

Common Reagents and Conditions

Oxidizing Agents: TCCA, oxammonium reagents.

Reducing Agents: Hydrogen gas with a palladium catalyst, sodium borohydride.

Substitution Reagents: Various halides and nucleophiles under basic or acidic conditions

Major Products

Oxidation: 1-Ethylsulfonylazetidin-3-one.

Reduction: this compound.

Substitution: Various substituted azetidines depending on the nucleophile used

Scientific Research Applications

(1-Ethylsulfonylazetidin-3-yl)methanol has several scientific research applications:

Pharmaceuticals: It is used as an intermediate in the synthesis of various pharmaceutical compounds, including inhibitors of enzymes like Janus kinase (JAK) which are used in the treatment of inflammatory diseases

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules in organic chemistry.

Biological Studies: It is used in studies to understand the biological activity of azetidine derivatives and their potential therapeutic effects.

Mechanism of Action

The mechanism of action of (1-Ethylsulfonylazetidin-3-yl)methanol involves its interaction with specific molecular targets:

Enzyme Inhibition: It acts as an inhibitor of enzymes such as Janus kinase (JAK), which play a role in the cytokine-dependent regulation of cell proliferation and immune response.

Pathways Involved: By inhibiting JAK, the compound can modulate signaling pathways involved in inflammation and immune response, making it useful in the treatment of diseases like rheumatoid arthritis.

Comparison with Similar Compounds

Similar Compounds

2-(1-(Ethylsulfonyl)azetidin-3-ylidene)acetonitrile: Another azetidine derivative used as an intermediate in pharmaceutical synthesis.

Baricitinib: A JAK inhibitor with a similar azetidine structure used in the treatment of rheumatoid arthritis.

Uniqueness

(1-Ethylsulfonylazetidin-3-yl)methanol is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its hydroxymethyl group at the 3-position allows for further functionalization, making it a versatile intermediate in organic synthesis .